Cas no 268734-34-5 (Methyl 4-cyano-3-fluorobenzoate)

• Product Name: Methyl 4-cyano-3-fluorobenzoate
• CAS No: 268734-34-5
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD09264509
• CID: 253187
• Update Time: 2025-06-11

Methyl 4-cyano-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-fluorobenzoate
• Benzoic acid,4-cyano-3-fluoro-, methyl ester
• 4-Cyano-3-fluorobenzoicacidmethylester
• 4-methoxycarbonyl-2-fluorobenzonitrile
• methyl-4-cyano-3-fluorobenzoate
• Benzoic acid, 4-cyano-3-fluoro-, methyl ester
• Methyl4-cyano-3-fluorobenzoate
• PubChem14063
• KSC498G5R
• AHJLHWRWDRCIKO-UHFFFAOYSA-N
• WT052
• RW1146
• STL556514
• CL8569
• FCH868147
• BBL102708
• AM84017
• CM12622
• AS02417
• METHYL 3-FLUORO-4-CYANOBENZOATE
• DB-0

• MDL： MFCD09264509
• Inchi： 1S/C9H6FNO2/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-4H,1H3
• InChI Key： AHJLHWRWDRCIKO-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 179.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Topological Polar Surface Area: 50.1

Experimental Properties

• PSA: 50.09000
• LogP: 1.48398

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Methyl 4-cyano-3-fluorobenzoate

Methyl 4-cyano-3-fluorobenzoate (CAS No. 268734-34-5): A Comprehensive Overview

Methyl 4-cyano-3-fluorobenzoate (CAS No. 268734-34-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique cyano and fluoro substituents, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The chemical structure of Methyl 4-cyano-3-fluorobenzoate consists of a benzene ring substituted with a cyano group at the para position and a fluoro group at the meta position, with a methyl ester group attached to the carboxylic acid. This combination of functional groups imparts distinct chemical and physical properties, making it an attractive candidate for a variety of applications.

In the realm of medicinal chemistry, Methyl 4-cyano-3-fluorobenzoate has been extensively studied for its potential as an intermediate in the synthesis of novel drugs. The presence of the cyano group can be converted into various functional groups, such as amides, carboxylic acids, and alcohols, through well-established chemical transformations. These derivatives have shown promise in the development of drugs targeting various therapeutic areas, including oncology, neurology, and cardiovascular diseases.

Recent research has highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties and improve bioavailability. The fluoro substituent in Methyl 4-cyano-3-fluorobenzoate can significantly influence the lipophilicity and metabolic stability of the final drug molecule, making it an essential component in the design of more effective pharmaceuticals.

Beyond its applications in medicinal chemistry, Methyl 4-cyano-3-fluorobenzoate has also found utility in materials science. The compound's unique electronic properties make it suitable for use in the synthesis of advanced materials such as organic semiconductors and photovoltaic materials. These materials have potential applications in electronic devices, solar cells, and other high-tech industries.

The synthesis of Methyl 4-cyano-3-fluorobenzoate typically involves several steps, starting from readily available starting materials. One common synthetic route involves the reaction of 4-cyano-3-fluorobenzoic acid with methanol in the presence of an acid catalyst to form the methyl ester. This process is well-documented in the literature and can be optimized for large-scale production.

The purity and quality of Methyl 4-cyano-3-fluorobenzoate are crucial for its successful application in both research and industrial settings. High-purity standards are often required to ensure consistent performance and reproducibility. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify the purity and structural integrity of the compound.

In terms of safety and handling, while Methyl 4-cyano-3-fluorobenzoate is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be maintained to minimize exposure risks.

The future prospects for Methyl 4-cyano-3-fluorobenzoate are promising. Ongoing research continues to explore new applications and derivatives, driven by advancements in synthetic methods and computational tools. As our understanding of this compound deepens, it is likely that we will see even more innovative uses emerge across multiple scientific disciplines.